Cas no 1214362-62-5 (Ethyl 2-bromo-6-fluorobenzoate)

Ethyl 2-bromo-6-fluorobenzoate structure
1214362-62-5 structure
Product Name:Ethyl 2-bromo-6-fluorobenzoate
CAS No:1214362-62-5
MF:C9H8BrFO2
MW:247.061025619507
MDL:MFCD10000924
CID:1039599
PubChem ID:46311268
Update Time:2025-04-20

Ethyl 2-bromo-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromo-6-fluorobenzoate
    • Ethyl 2-fluoro-6-broMobenzoate
    • AK104621
    • ANW-71150
    • CTK8C4159
    • KB-252594
    • OEFDOVREWMJGGR-UHFFFAOYSA-N
    • 3865AA
    • SY043380
    • 2-Bromo-6-fluorobenzoic acid ethyl ester
    • ST2406888
    • Benzoic acid, 2-bromo-6-fluoro-, ethyl ester
    • Ethyl2-bromo-6-fluorobenzoate
    • SCHEMBL14352262
    • CS-W022657
    • MFCD10000924
    • DTXSID00673253
    • 1214362-62-5
    • DB-342927
    • DS-4260
    • AKOS016007940
    • MDL: MFCD10000924
    • Inchi: 1S/C9H8BrFO2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
    • InChI Key: OEFDOVREWMJGGR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1C(=O)OCC)F

Computed Properties

  • Exact Mass: 245.96917g/mol
  • Monoisotopic Mass: 245.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.504±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 268.1±25.0 ºC (760 Torr),
  • Flash Point: 116.0±23.2 ºC,
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),

Ethyl 2-bromo-6-fluorobenzoate Pricemore >>

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